4-[(1S)-1-hydroxyethyl]benzene-1-sulfonamide

• IUPAC Name: 4-[(1S)-1-hydroxyethyl]benzenesulfonamide
• InChI: InChI=1S/C8H11NO3S/c1-6(10)7-2-4-8(5-3-7)13(9,11)12/h2-6,10H,1H3,(H2,9,11,12)/t6-/m0/s1
• InChI Key: IMAILDNLESYHOJ-LURJTMIESA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)S(=O)(=O)N)O
• Isomeric SMILES: C[C@@H](C1=CC=C(C=C1)S(=O)(=O)N)O
• Molecular Formula: C8H11NO3S
• Molecular Weight: 201.25 g/mol
• CAS No.: 220948-20-9

Description

4-[(1S)-1-hydroxyethyl]benzene-1-sulfonamide, also known as HEBS or HEBSF, is a sulfonamide compound. It has a molecular weight of 201.25.

Synthesis Analysis

Sulfonamides, including this compound, can be synthesized from sulfonic acids or its sodium salts under microwave irradiation. The reaction has shown good functional group tolerance and high yield.

Molecular Structure Analysis

The molecular formula of this compound is C8H11NO3S.

Chemical Reactions Analysis

Sulfonamides, such as this compound, exhibit a range of pharmacological activities, such as anti-carbonic anhydrase and anti-t dihydropteroate synthetase. They play a role in treating a diverse range of disease states such as diuresis, hypoglycemia, thyroiditis, inflammation, and glaucoma.

Physical And Chemical Properties Analysis

This compound is a powder. It has a molecular weight of 201.24.

Scientific Research Applications

• Synthesis and Structural Characterization :

  • A study by Subashini et al. (2009) focused on the synthesis and crystal structure of a Schiff base compound related to 4-[(1S)-1-hydroxyethyl]benzene-1-sulfonamide. The structure was elucidated using various spectroscopic techniques and X-ray diffraction analysis, highlighting its potential in crystallography and materials science (Subashini et al., 2009).

• Carbonic Anhydrase Inhibition :

  • Research by Supuran et al. (2013) explored the inhibition of carbonic anhydrase isoenzymes by aromatic sulfonamides. This study highlighted the potential therapeutic applications of these compounds in treating conditions like glaucoma and edema (Supuran et al., 2013).

• Mercury Uptake and Environmental Applications :

  • Oktar et al. (2008) investigated the use of hydroxyethyl sulfonamide function supported on bead resin for selective mercury uptake from aqueous solutions. This study suggests applications in environmental chemistry and pollution control (Oktar et al., 2008).

• Antibacterial Activity :

  • A study by Oliveira et al. (2016) on new sulfonamides derived from carvacrol demonstrated high antibacterial activity against resistant Staphylococcus aureus strains. This suggests potential applications in developing new antimicrobial agents (Oliveira et al., 2016).

Mechanism of Action

Target of Action

The primary target of 4-[(1S)-1-hydroxyethyl]benzene-1-sulfonamide, a sulfonamide derivative, is the bacterial enzyme dihydropteroate synthetase . This enzyme plays a crucial role in the synthesis of folic acid, which is essential for bacterial growth and multiplication .

Mode of Action

This compound acts as a competitive inhibitor of dihydropteroate synthetase . The enzyme normally uses para-aminobenzoic acid (PABA) for synthesizing folic acid. Due to the structural similarity between paba and the sulfonamide molecule, the drug can bind to the enzyme and inhibit its action . This prevents the synthesis of folic acid, thereby inhibiting bacterial growth .

Biochemical Pathways

The inhibition of dihydropteroate synthetase disrupts the folic acid metabolism cycle in bacteria . Folic acid is necessary for the synthesis of nucleotides, which are the building blocks of DNA. By inhibiting folic acid synthesis, the drug prevents bacterial DNA synthesis and cell division .

Pharmacokinetics

They are widely distributed throughout all tissues, achieving high levels in pleural, peritoneal, synovial, and ocular fluids .

Result of Action

The result of the action of this compound is the inhibition of bacterial growth and multiplication . By preventing the synthesis of folic acid, the drug disrupts bacterial DNA synthesis and cell division, leading to the eventual death of the bacteria .

Safety and Hazards

The safety information for 4-[(1S)-1-hydroxyethyl]benzene-1-sulfonamide includes a GHS07 pictogram and a warning signal word.

Biochemical Analysis

Biochemical Properties

4-[(1S)-1-hydroxyethyl]benzene-1-sulfonamide, like other sulfonamides, exhibits a range of pharmacological activities such as anti-carbonic anhydrase and anti-dihydropteroate synthetase . These enzymes are crucial in various biochemical reactions, and the compound’s interaction with them significantly influences these reactions .

Cellular Effects

Based on the known properties of sulfonamides, it can be inferred that it may influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

This compound, similar to other sulfonamides, acts as a competitive inhibitor of the bacterial enzyme dihydropteroate synthetase . This enzyme normally uses para-aminobenzoic acid (PABA) for synthesizing the necessary folic acid. The inhibition of this reaction is crucial for the synthesis of folic acid, without which bacteria cannot replicate .